7-methoxy-3-[(4-methyl-1-piperidinyl)carbonyl]-4,5-dihydronaphtho[2,1-d]isoxazole

• IUPAC Name: (7-methoxy-4,5-dihydrobenzo[g][1,2]benzoxazol-3-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C19H22N2O3/c1-12-7-9-21(10-8-12)19(22)17-16-5-3-13-11-14(23-2)4-6-15(13)18(16)24-20-17/h4,6,11-12H,3,5,7-10H2,1-2H3
• InChI Key: NJMXAQLRLZDETP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NOC3=C2CCC4=C3C=CC(=C4)OC
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including alkylation, cyclocondensation, and domino 1,3-dipolar cycloaddition. These processes yield compounds with high purity and specific activities, demonstrating the compound's synthetic versatility and the potential for generating high-affinity inhibitors for specific biological targets (Brown-Proctor et al., 1999).

Molecular Structure Analysis

X-ray diffraction and spectroscopy, including FT-IR and NMR, have been employed to determine the molecular structure of similar compounds. Theoretical calculations using Hartree-Fock (HF) and Density Functional Theory (DFT) methods provide insights into vibrational frequencies, molecular electrostatic potential (MEP), and crystal structure analysis, revealing significant interactions within the crystal (Gumus et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving the compound and related molecules can lead to a variety of heterocycles with significant biological activity. These reactions include cyclocondensation with bifunctional heteronucleophiles and domino cycloaddition processes, highlighting the compound's reactivity and potential for creating diverse chemical entities (Mahata et al., 2003).

Physical Properties Analysis

The physical properties of compounds similar to 7-methoxy-3-[(4-methyl-1-piperidinyl)carbonyl]-4,5-dihydronaphtho[2,1-d]isoxazole are characterized by their crystalline structure, which can be determined through X-ray crystallography. These studies reveal that such compounds can exhibit various conformations, affecting their physical properties and interaction capabilities (Naveen et al., 2015).

Chemical Properties Analysis

The chemical properties of these compounds, including reactivity and stability, can be explored through synthetic routes and mechanistic studies. For instance, cycloaddition reactions and isomerization processes involving related molecules demonstrate the compound's ability to undergo significant chemical transformations, leading to new structures with potential biological activities (Kobayashi & Nitta, 1985).